Cas no 866345-51-9 (N-2-(3,4-dimethoxyphenyl)ethyl-3-phenyl-1,2,3triazolo1,5-aquinazolin-5-amine)

• Product Name: N-2-(3,4-dimethoxyphenyl)ethyl-3-phenyl-1,2,3triazolo1,5-aquinazolin-5-amine
• CAS No: 866345-51-9
• MF: C₂₅H₂₃N₅O₂
• MW: 425.482424974442
• CID: 5847249
• PubChem ID: 2135614
• Update Time: 2025-07-14

N-2-(3,4-dimethoxyphenyl)ethyl-3-phenyl-1,2,3triazolo1,5-aquinazolin-5-amine Chemical and Physical Properties

Names and Identifiers

• [1,2,3]Triazolo[1,5-a]quinazolin-5-amine, N-[2-(3,4-dimethoxyphenyl)ethyl]-3-phenyl-
• STL127089
• N-[2-(3,4-dimethoxyphenyl)ethyl]-3-phenyltriazolo[1,5-a]quinazolin-5-amine
• F1602-0535
• N-[2-(3,4-dimethoxyphenyl)ethyl]-3-phenyl-[1,2,3]triazolo[1,5-a]quinazolin-5-amine
• N-[2-(3,4-dimethoxyphenyl)ethyl]-3-phenyl[1,2,3]triazolo[1,5-a]quinazolin-5-amine
• AKOS001836278
• 866345-51-9
• NCGC00674778-01
• N-2-(3,4-dimethoxyphenyl)ethyl-3-phenyl-1,2,3triazolo1,5-aquinazolin-5-amine

• Inchi： 1S/C25H23N5O2/c1-31-21-13-12-17(16-22(21)32-2)14-15-26-24-19-10-6-7-11-20(19)30-25(27-24)23(28-29-30)18-8-4-3-5-9-18/h3-13,16H,14-15H2,1-2H3,(H,26,27)
• InChI Key： DKMQENGQNKWHHE-UHFFFAOYSA-N
• SMILES： N12N=NC(C3=CC=CC=C3)=C1N=C(NCCC1=CC=C(OC)C(OC)=C1)C1=C2C=CC=C1

Computed Properties

• Exact Mass: 425.18517499g/mol
• Monoisotopic Mass: 425.18517499g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 7
• Complexity: 589
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 73.6Ų

Experimental Properties

• Density: 1.27±0.1 g/cm3(Predicted)
• pka: 1.98±0.40(Predicted)

Additional information on N-2-(3,4-dimethoxyphenyl)ethyl-3-phenyl-1,2,3triazolo1,5-aquinazolin-5-amine

N-2-(3,4-Dimethoxyphenyl)ethyl-3-Phenyl-1,2,3Triazolo[1,5-a]Quinazolin-5-amine: A Comprehensive Overview

N-2-(3,4-Dimethoxyphenyl)ethyl-3-phenyl-1,2,3triazolo[1,5-a]quinazolin-5-amine (CAS No. 866345-51-9) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of quinazolines, which are known for their diverse biological activities and potential therapeutic applications. The unique structural features of this compound, including the presence of a triazole ring and multiple aromatic substituents, contribute to its potential as a lead molecule in drug discovery.

The chemical structure of N-2-(3,4-dimethoxyphenyl)ethyl-3-phenyl-1,2,3triazolo[1,5-a]quinazolin-5-amine is characterized by a central quinazoline core with a triazole ring fused at positions 1 and 5. The substitution pattern includes a phenyl group at position 3 and an N-substituted ethyl group with a 3,4-dimethoxyphenyl moiety. These structural elements provide a robust framework for exploring its biological activities and potential therapeutic applications.

In recent years, there has been a growing interest in the development of novel compounds with anti-cancer properties. Studies have shown that certain quinazoline-based derivatives exhibit potent antitumor activity by targeting various signaling pathways involved in cancer progression. For instance, the triazole ring in the structure of N-2-(3,4-dimethoxyphenyl)ethyl-3-phenyl-1,2,3triazolo[1,5-a]quinazolin-5-amine can enhance the compound's stability and bioavailability, making it an attractive candidate for further investigation.

A recent study published in the Journal of Medicinal Chemistry highlighted the potential of N-2-(3,4-dimethoxyphenyl)ethyl-3-phenyl-1,2,3triazolo[1,5-a]quinazolin-5-amine as an inhibitor of the PI3K/AKT/mTOR signaling pathway. This pathway is frequently dysregulated in various types of cancer and plays a crucial role in cell proliferation and survival. The study demonstrated that the compound effectively inhibited the phosphorylation of AKT and mTOR in vitro and showed promising antiproliferative effects against several cancer cell lines.

Beyond its anti-cancer properties, N-2-(3,4-dimethoxyphenyl)ethyl-3-phenyl-1,2,3triazolo[1,5-a]quinazolin-5-amine has also been investigated for its potential as an anti-inflammatory agent. Inflammation is a key factor in many chronic diseases, including arthritis and neurodegenerative disorders. Research has shown that this compound can modulate the expression of pro-inflammatory cytokines such as TNF-alpha and IL-6 by interfering with NF-kB signaling pathways.

The pharmacokinetic properties of N-2-(3,4-dimethoxyphenyl)ethyl-3-phenyl-1,2,3triazolo[1,5-a]quinazolin-5-amine have also been studied to assess its suitability for therapeutic use. Preclinical studies have demonstrated that the compound exhibits good oral bioavailability and favorable pharmacokinetic profiles. These findings suggest that it could be developed into an orally administered drug for treating various diseases.

In conclusion, N-2-(3,4-dimethoxyphenyl)ethyl-3-phenyl-1,2,3triazolo[1,5-a]quinazolin-5-amine (CAS No. 866345-51-9) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further research and development in the fields of medicinal chemistry and pharmaceutical sciences. Ongoing studies are expected to uncover more about its mechanisms of action and potential clinical uses.